Cas no 141097-09-8 (Benzene, 2-fluoro-4-(methoxymethoxy)-1-nitro-)

• Product Name: Benzene, 2-fluoro-4-(methoxymethoxy)-1-nitro-
• CAS No: 141097-09-8
• MF: C₈H₈FNO₄
• MW: 201.151825904846
• CID: 1309201
• PubChem ID: 19932400
• Update Time: 2025-04-20

Benzene, 2-fluoro-4-(methoxymethoxy)-1-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-fluoro-4-(methoxymethoxy)-1-nitro-
• 2-fluoro-4-(methoxymethoxy)-1-nitrobenzene
• AKOS018840009
• WTPHIMOJMXWEAB-UHFFFAOYSA-N
• 141097-09-8
• SCHEMBL564684
• DTXSID70601381

• Inchi： 1S/C8H8FNO4/c1-13-5-14-6-2-3-8(10(11)12)7(9)4-6/h2-4H,5H2,1H3
• InChI Key： WTPHIMOJMXWEAB-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1[N+](=O)[O-])OCOC

Computed Properties

• Exact Mass: 201.04374
• Monoisotopic Mass: 201.04373590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• PSA: 61.6